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Compound of Interest
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Cat. No.: B15178931

For Researchers, Scientists, and Drug Development Professionals

Introduction

Einecs 255-399-6 is the European Inventory of Existing Commercial Chemical Substances
number for the compound Sodium Lauroyl Aspartate. This anionic surfactant is synthesized
from lauric acid, a fatty acid, and aspartic acid, an amino acid.[1] Due to its amphiphilic nature,
possessing both a hydrophobic tail (lauroyl group) and a hydrophilic head (aspartate group), it
exhibits excellent surface-active properties.[1] This technical guide provides a comprehensive
overview of the discovery, synthesis, physicochemical properties, mechanism of action, and
applications of Sodium Lauroyl Aspartate.

Discovery and History

While the precise date and discoverer of Sodium Lauroyl Aspartate are not extensively
documented in readily available literature, its development is rooted in the broader research
into amino acid-based surfactants. These surfactants emerged as milder alternatives to
traditional sulfate-based surfactants. The synthesis of amides from amines and acyl chlorides
was first described in 1883 by German chemists Carl Schotten and Eugen Baumann,
establishing the chemical foundation for producing such compounds.[2] The commercial use of
Sodium Lauroyl Aspartate is primarily in the cosmetics and personal care industry, where it is
valued for its gentle cleansing and conditioning properties.[1][3]
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Synthesis

The primary method for synthesizing Sodium Lauroyl Aspartate is the Schotten-Baumann
reaction, which involves the acylation of an amine with an acid chloride.[2] In this case, the
amine is aspartic acid, and the acid chloride is lauroyl chloride.

Experimental Protocol: Schotten-Baumann Reaction for
Sodium Lauroyl Aspartate

This protocol is a generalized representation based on the principles of the Schotten-Baumann
reaction for N-acyl amino acid surfactants.

Materials:

Aspartic Acid

Lauroyl Chloride

Sodium Hydroxide (NaOH)

Dichloromethane (or other suitable organic solvent)

Water

Hydrochloric Acid (for pH adjustment)

Procedure:

o Preparation of the Aqueous Phase: Dissolve aspartic acid in an aqueous solution of sodium
hydroxide. The stoichiometry should be calculated to neutralize the carboxylic acid groups of
the aspartic acid and the hydrochloric acid that will be generated during the reaction.

e Preparation of the Organic Phase: Dissolve lauroyl chloride in an organic solvent such as
dichloromethane.

e Reaction: The aqueous solution of the sodium salt of aspartic acid is cooled in an ice bath.
The solution of lauroyl chloride is then added dropwise with vigorous stirring. The reaction is
typically carried out at a low temperature to control the exothermic reaction. The pH of the
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aqueous phase is maintained in the alkaline range (typically pH 9-11) by the addition of

sodium hydroxide solution to neutralize the liberated hydrochloric acid.

o Separation: After the reaction is complete, the organic and aqueous layers are separated.

The aqueous layer contains the sodium lauroyl aspartate.

 Purification: The agueous solution is washed with an organic solvent to remove any

unreacted lauroyl chloride or lauric acid. The pH of the aqueous solution can then be

adjusted as needed. The final product is typically an aqueous solution of Sodium Lauroyl

Aspartate.

Physicochemical Properties

Sodium Lauroyl Aspartate is characterized by the following physicochemical properties:

Property Value Reference
EINECS Number 255-399-6
CAS Number 41489-18-3 [4]
Molecular Formula C16H28NNaO5 [5]
Molecular Weight 339.39 g/mol [5]
Sodium (2S)-2-
IUPAC Name ) ) [5]
(dodecanoylamino)succinate
Typically a white to off-white
Appearance [1]

powder or aqueous solution

Critical Micelle Concentration
(CMC) of Disodium N-lauroyl

aspartate

73 mmol/L

[6]

Mechanism of Action

As a surfactant, the primary mechanism of action of Sodium Lauroyl Aspartate is the reduction

of surface tension at the interface between different phases, such as oil and water or air and

water.[1] Its amphiphilic structure is key to this function. The hydrophobic lauroyl tail orients
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itself away from water and towards oily substances, while the hydrophilic aspartate head
remains in the aqueous phase.

This behavior leads to the formation of micelles in aqueous solutions above a certain
concentration, known as the critical micelle concentration (CMC). Micelles are spherical
aggregates where the hydrophobic tails are sequestered in the interior, and the hydrophilic
heads form the outer surface, interacting with water. This structure allows for the emulsification
of oils and the lifting of dirt and grime from surfaces, which is the basis of its cleansing action in
personal care products.[1]

Applications

The primary application of Sodium Lauroyl Aspartate is in the cosmetics and personal care
industry.[1][3] Its mildness makes it a suitable ingredient in a variety of products, including:

¢ Cleansing Agents: Used in facial cleansers, body washes, and shampoos for its ability to
gently remove dirt and oils without stripping the skin's natural moisture.[1]

¢ Hair Conditioning Agents: It helps to leave hair easy to comb, soft, and shiny.[1]
e Foaming Agents: It contributes to the lathering properties of cleansing products.[1]

While its predominant use is in cosmetics, the properties of amino acid-based surfactants are
being explored for other potential applications, such as in drug delivery systems and other
industrial formulations requiring mild and biodegradable surfactants.

Visualizations
Synthesis Workflow of Sodium Lauroyl Aspartate
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Caption: Synthesis of Sodium Lauroyl Aspartate via the Schotten-Baumann reaction.

Mechanism of Action: Micelle Formation
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Caption: Surfactant mechanism showing micelle formation around an oil droplet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Einecs 255-399-6:
Sodium Lauroyl Aspartate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178931#discovery-and-history-of-einecs-255-399-
6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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